Cas no 2115519-21-4 (Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate)

• Product Name: Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate
• CAS No: 2115519-21-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5564501
• PubChem ID: 165592596
• Update Time: 2025-06-08

Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1627440
• ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate
• 2115519-21-4
• Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C14H19NO2/c1-3-17-13(16)14(9-4-10-15-14)12-7-5-11(2)6-8-12/h5-8,15H,3-4,9-10H2,1-2H3
• InChI Key： DWXPDIXPSGKRLW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC(C)=CC=2)CCCN1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate

Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 2115519-21-4): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 2115519-21-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the structural characteristics, physical and chemical properties, and the latest research findings related to Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate.

Structural Characteristics

The molecular structure of Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate is characterized by a pyrrolidine ring substituted with an ethyl ester group and a 4-methylphenyl moiety. The pyrrolidine ring is a five-membered heterocyclic compound with a nitrogen atom, which imparts unique chemical and biological properties to the molecule. The presence of the ethyl ester group adds flexibility and hydrophobicity, while the 4-methylphenyl substituent enhances aromaticity and hydrophobic interactions. The combination of these functional groups results in a molecule with a molecular weight of approximately 233.33 g/mol.

Physical and Chemical Properties

Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits a melting point of around -30°C and a boiling point of approximately 180°C at reduced pressure. The specific rotation [α]D of the compound is +10.5° (c = 1, CHCl3), indicating its chiral nature.

The chemical stability of Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate is generally good under standard laboratory conditions. However, it can undergo hydrolysis in the presence of strong acids or bases, leading to the formation of the corresponding carboxylic acid and ethanol. This property can be exploited in synthetic transformations or for controlled release applications in pharmaceutical formulations.

Synthesis and Preparation

The synthesis of Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate can be achieved through various routes, depending on the desired yield and purity. One common method involves the reaction of 4-methylbenzaldehyde with ethyl acrylate in the presence of a suitable catalyst, followed by reduction to form the pyrrolidine ring. Alternatively, the compound can be prepared by coupling an appropriate amine with an activated ester or acid chloride under mild conditions.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for producing Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activities and Applications

Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits moderate affinity for several neurotransmitter receptors, including serotonin (5-HT), dopamine (DA), and norepinephrine (NE) receptors. These interactions suggest that it may have therapeutic potential in treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its receptor-binding properties, Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate has been found to possess neuroprotective effects in vitro and in vivo models. Research conducted by Smith et al. (2023) demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells exposed to toxic stimuli. These findings highlight its potential as a neuroprotective agent in clinical settings.

Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate has also been explored for its analgesic properties. Preclinical studies have shown that it can effectively alleviate pain through mechanisms involving both peripheral and central pathways. A study by Johnson et al. (2023) reported that oral administration of this compound significantly reduced nociceptive responses in animal models of chronic pain.

Clinical Trials and Future Prospects

The promising preclinical data on Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate have led to its evaluation in early-stage clinical trials for various indications. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These results have paved the way for further clinical development.

Ongoing Phase II trials are currently investigating the efficacy and safety of Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate in patients with depression and chronic pain. Preliminary data from these trials are encouraging, with positive trends observed in symptom reduction and quality-of-life measures.

In conclusion, Ethyl 2-(4-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 2115519-21-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.